Cas no 99763-22-1 (3-(2-Bromophenyl)benzo[d]isoxazole)

3-(2-Bromophenyl)benzo[d]isoxazole is a brominated heterocyclic compound featuring a benzo[d]isoxazole core substituted with a 2-bromophenyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its rigid aromatic framework contributes to stability, while the isoxazole moiety offers potential for further functionalization. The compound is typically employed in the development of bioactive molecules, where its structural motifs are leveraged for target-specific interactions. High purity grades ensure reproducibility in research and industrial processes.

3-(2-Bromophenyl)benzo[d]isoxazole structure

99763-22-1 structure

Product Name:3-(2-Bromophenyl)benzo[d]isoxazole

CAS No:99763-22-1

MF:C₁₃H₈BrNO

MW:274.112722396851

CID:1095153

PubChem ID:13436282

Update Time:2025-06-07

3-(2-Bromophenyl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

- 3-(2-Bromophenyl)benzo[d]isoxazole
- 3-(2-Bromophenyl)-1,2-benzoxazole
- 99763-22-1
- Inchi： 1S/C13H8BrNO/c14-11-7-3-1-5-9(11)13-10-6-2-4-8-12(10)16-15-13/h1-8H
- InChI Key： ZTUSPPVNIRWXTF-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C1C2C=CC=CC=2ON=1

Computed Properties

Exact Mass: 272.97893g/mol
Monoisotopic Mass: 272.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 26Å²

3-(2-Bromophenyl)benzo[d]isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155616-1g	3-(2-bromophenyl)benzo[d]isoxazole	99763-22-1	95%	1g	$489	2021-06-08
Chemenu	CM155616-1g	3-(2-bromophenyl)benzo[d]isoxazole	99763-22-1	95%	1g	$***	2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1751042-1g	3-(2-Bromophenyl)benzo[d]isoxazole	99763-22-1	98%	1g	￥3045.00	2024-04-23
Crysdot LLC	CD11000214-1g	3-(2-Bromophenyl)benzo[d]isoxazole	99763-22-1	95+%	1g	$518	2024-07-19
Ambeed	A430958-1g	3-(2-Bromophenyl)benzo[d]isoxazole	99763-22-1	95+%	1g	$435.0	2025-04-14